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Abstract
Iceane, a fascinating saturated polycyclic hydrocarbon, holds a unique position in structural

chemistry due to its rigid, cage-like framework. This technical guide provides a comprehensive

overview of iceane, detailing its chemical formula, molecular structure, and the foundational

synthesis methodology. While the inherent structural properties of iceane suggest potential

applications in materials science and as a scaffold in medicinal chemistry, this guide also

highlights the current limitations in publicly available experimental data, particularly in the

realms of detailed spectroscopic characterization and biological activity.

Core Chemical Identity
Iceane is a saturated polycyclic hydrocarbon with the chemical formula C₁₂H₁₈.[1] Its

systematic IUPAC name is tetracyclo[5.3.1.1²,⁶.0⁴,⁹]dodecane. The name "iceane" was first

proposed by the chemist Louis Fieser, predating its actual synthesis, due to the resemblance of

its carbon skeleton to the crystalline structure of ice (lonsdalite).[1] It is also sometimes referred

to as wurtzitane due to its structural similarity to the wurtzite crystal structure.[1]

Molecular Structure
The structure of iceane is a highly symmetrical, cage-like molecule belonging to the D₃h point

group.[1] This rigid framework can be conceptualized in two primary ways:
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As three fused cyclohexane rings in boat conformations.[1]

As two cyclohexane rings in chair conformations connected by three parallel axial bonds.[1]

This unique arrangement of carbon atoms results in a strain-free molecule with significant van

der Waals repulsions within the cage.

Figure 1: 2D representation of the Iceane molecular structure.

Physicochemical Properties
The table below summarizes the key physicochemical properties of iceane based on available

data.

Property Value Reference

Chemical Formula C₁₂H₁₈ [1]

Molar Mass 162.27 g/mol [1]

Appearance Crystalline solid

Melting Point 325 °C (sublimes) [1]

Boiling Point Sublimes [1]

Point Group D₃h [1]

Synthesis of Iceane
The first successful synthesis of iceane was reported by Hamon and Taylor in 1976. While the

full, detailed experimental protocol is not widely accessible, the abstract of their seminal paper

outlines the key synthetic strategy. The synthesis is a multi-step process involving carefully

planned cyclization reactions to construct the intricate cage structure.

Key Intermediates
The synthesis reported by Hamon and Taylor proceeds through several key intermediate

compounds:

Tricyclo[5.3.1.0⁴,⁹]undec-5-en-2-one
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Tricyclo[5.3.1.0⁴,⁹]undec-2-en-endo-6-ylmethanol

Exo- and endo-isomers of chloroiceane

The formation of these intermediates allows for the stepwise construction of the fused ring

system, culminating in the final iceane structure. The separation of the exo and endo isomers

of chloroiceane is a critical step, with one of these isomers being the direct precursor to

iceane.

Starting Materials

Tricyclo[5.3.1.0(4,9)]undec-5-en-2-one

Multi-step synthesis

Tricyclo[5.3.1.0(4,9)]undec-2-en-endo-6-ylmethanol

Exo- and Endo-Chloroiceane

Iceane (Tetracyclo[5.3.1.1(2,6).0(4,9)]dodecane)

Final cyclization/reduction

Click to download full resolution via product page

Figure 2: Simplified workflow of the synthesis of Iceane.

Experimental Data and Protocols: Current
Limitations
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A comprehensive search of the scientific literature reveals a notable lack of detailed, publicly

available experimental data for iceane. This presents a significant challenge for researchers

seeking to build upon existing work.

Spectroscopic Data
Specific, high-resolution ¹H and ¹³C NMR spectra for iceane, including chemical shifts and

coupling constants, are not readily found in the public domain. While general principles of NMR

spectroscopy for alkanes can be applied to predict a relatively simple spectrum due to its high

symmetry, the absence of experimental data prevents a detailed analysis.

Crystallographic Data
Similarly, detailed crystallographic information for iceane, such as the crystal system, space

group, and precise bond lengths and angles from X-ray diffraction analysis, is not widely

available.

Biological Activity and Drug Development Potential
To date, there is no significant body of research detailing the biological activity of iceane or its

derivatives. Consequently, no signaling pathways involving iceane have been identified,

precluding the development of a corresponding diagram as requested.

The rigid, three-dimensional structure of iceane makes it an intriguing scaffold for the design of

novel therapeutic agents. Its hydrocarbon framework could be functionalized to present

pharmacophores in specific spatial orientations, potentially leading to highly selective

interactions with biological targets. However, without foundational biological screening data, its

potential in drug development remains speculative.

Conclusion
Iceane stands as a molecule of significant structural interest. Its synthesis represents a notable

achievement in organic chemistry, and its rigid, cage-like structure offers a unique platform for

further chemical exploration. However, the advancement of research into the potential

applications of iceane is currently hampered by the limited availability of detailed experimental

data, particularly spectroscopic and crystallographic information, and a complete absence of
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studies on its biological activity. Further investigation into these areas is essential to unlock the

full potential of this unique hydrocarbon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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